Cas no 2904-67-8 (Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)-)

Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)- structure
2904-67-8 structure
Product name:Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)-
CAS No:2904-67-8
MF:C16H18N2O
MW:254.326923847198
CID:257341
PubChem ID:295051

Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-phenyl-N'-(2,4,6-trimethylphenyl)-
    • 1-mesityl-3-phenylurea
    • AC1L6NA1
    • N-Mesityl-N'-phenyl-harnstoff
    • N-mesityl-N'-phenylurea
    • N-mesityl-N'-phenyl-urea
    • NSC164207
    • Oprea1_607074
    • ST059313
    • STK988287
    • 2904-67-8
    • NSC-164207
    • 1-phenyl-3-(2,4,6-trimethylphenyl)urea
    • AKOS000392770
    • 3-phenyl-1-(2,4,6-trimethyl-phenyl)-urea
    • DTXSID30304104
    • Inchi: InChI=1S/C16H18N2O/c1-11-9-12(2)15(13(3)10-11)18-16(19)17-14-7-5-4-6-8-14/h4-10H,1-3H3,(H2,17,18,19)
    • InChI Key: NQLORMGBFOJYCX-UHFFFAOYSA-N
    • SMILES: C1(NC(NC2C(C)=CC(C)=CC=2C)=O)C=CC=CC=1

Computed Properties

  • Exact Mass: 254.14204
  • Monoisotopic Mass: 254.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų
  • XLogP3: 3.6

Experimental Properties

  • PSA: 41.13

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